N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide

• IUPAC Name: N-methyl-N-[(2,4,6-trimethylcyclohex-3-en-1-yl)methyl]acetamide
• InChI: InChI=1S/C13H23NO/c1-9-6-10(2)13(11(3)7-9)8-14(5)12(4)15/h6,10-11,13H,7-8H2,1-5H3
• InChI Key: COCCDELCQAVHHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=CC(C1CN(C)C(=O)C)C)C
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide, also known as TMA-2, is a synthetic psychedelic compound that belongs to the amphetamine family. It was first synthesized in the 1960s by a chemist named Sasha Shulgin, who was known for his work in the field of psychedelic drugs. TMA-2 is a potent hallucinogen that produces a variety of visual and auditory effects.

Mechanism of Action

The mechanism of action of N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide is not fully understood, but it is believed to involve the activation of serotonin receptors in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep, among other things. This compound is also believed to affect other neurotransmitter systems, including dopamine and norepinephrine.
Biochemical and Physiological Effects
This compound produces a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also produces changes in brain activity, including alterations in the activity of the prefrontal cortex and other areas of the brain that are involved in perception and cognition.

Advantages and Limitations for Lab Experiments

N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide has several advantages for use in lab experiments, including its potency and selectivity for serotonin receptors. However, it also has several limitations, including its potential for producing adverse effects and its lack of specificity for particular receptor subtypes.

Future Directions

There are several potential future directions for research on N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide and related compounds. One area of interest is the development of new compounds that are more selective for specific serotonin receptor subtypes. Another area of interest is the study of the long-term effects of psychedelic compounds on the brain and behavior. Finally, there is also interest in the use of psychedelic compounds for therapeutic purposes, such as the treatment of depression and anxiety disorders.

Scientific Research Applications

N-methyl-N-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methyl]acetamide has been used in scientific research to study the effects of psychedelic compounds on the brain and behavior. One study found that this compound produced a range of effects, including changes in perception, mood, and thought processes. Another study found that this compound increased the release of serotonin, a neurotransmitter that is involved in mood regulation.